Cas no 99252-42-3 (ethyl 4-(allyloxy)-3-methylbenzofuran-2-carboxylate)

• Product Name: ethyl 4-(allyloxy)-3-methylbenzofuran-2-carboxylate
• CAS No: 99252-42-3
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 2108916
• PubChem ID: 13849488
• Update Time: 2025-04-21

ethyl 4-(allyloxy)-3-methylbenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(allyloxy)-3-methylbenzofuran-2-carboxylate
• SCHEMBL10738297
• Ethyl 4-allyloxy-3-methylbenzofuran-2-carboxylate
• 99252-42-3
• 4-Allyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester
• DA-19910
• ASUXTJAEYCIZLA-UHFFFAOYSA-N
• ethyl-4-allyloxy-3-methylbenzofuran-2-carboxylate

• Inchi： 1S/C15H16O4/c1-4-9-18-11-7-6-8-12-13(11)10(3)14(19-12)15(16)17-5-2/h4,6-8H,1,5,9H2,2-3H3
• InChI Key： ASUXTJAEYCIZLA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C)C2C(=CC=CC1=2)OCC=C

Computed Properties

• Exact Mass: 260.10485899Da
• Monoisotopic Mass: 260.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48.7Ų